Cas no 2229531-17-1 (2-4-(diethylamino)-2-hydroxyphenyl-2-methylpropanenitrile)

• Product Name: 2-4-(diethylamino)-2-hydroxyphenyl-2-methylpropanenitrile
• CAS No: 2229531-17-1
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5924171
• PubChem ID: 165782034
• Update Time: 2025-08-03

2-4-(diethylamino)-2-hydroxyphenyl-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-4-(diethylamino)-2-hydroxyphenyl-2-methylpropanenitrile
• 2229531-17-1
• EN300-1810565
• 2-[4-(diethylamino)-2-hydroxyphenyl]-2-methylpropanenitrile

• Inchi： 1S/C14H20N2O/c1-5-16(6-2)11-7-8-12(13(17)9-11)14(3,4)10-15/h7-9,17H,5-6H2,1-4H3
• InChI Key： YCOFDKHZECJKCB-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(C#N)(C)C)N(CC)CC

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 47.3Ų

Additional information on 2-4-(diethylamino)-2-hydroxyphenyl-2-methylpropanenitrile

Research Brief on 2-4-(diethylamino)-2-hydroxyphenyl-2-methylpropanenitrile (CAS: 2229531-17-1): Recent Advances and Applications

Recent studies on the compound 2-4-(diethylamino)-2-hydroxyphenyl-2-methylpropanenitrile (CAS: 2229531-17-1) have highlighted its potential in various biomedical and chemical applications. This molecule, characterized by its unique structural features, has been the focus of research due to its promising pharmacological properties and utility in organic synthesis. The following sections provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential therapeutic applications.

One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of more complex molecules. Recent publications have demonstrated its utility in the development of novel photodynamic therapy (PDT) agents, where its ability to generate reactive oxygen species (ROS) under specific conditions has been explored. Additionally, its structural motif has been incorporated into the design of fluorescent probes for bioimaging, leveraging its photophysical properties.

In the context of drug discovery, 2-4-(diethylamino)-2-hydroxyphenyl-2-methylpropanenitrile has shown promise as a scaffold for developing inhibitors targeting specific enzymes involved in inflammatory pathways. Preliminary in vitro studies indicate that derivatives of this compound exhibit moderate to high affinity for certain kinases, suggesting potential applications in treating chronic inflammatory diseases. Further optimization of these derivatives is currently underway to enhance their selectivity and pharmacokinetic profiles.

Another notable development is the exploration of this compound's role in materials science. Researchers have investigated its incorporation into polymeric matrices to create smart materials with stimuli-responsive properties. These materials have potential applications in controlled drug delivery systems and biosensors, where the compound's chemical reactivity and stability under physiological conditions are advantageous.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-4-(diethylamino)-2-hydroxyphenyl-2-methylpropanenitrile. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce byproduct formation. Green chemistry approaches, such as the use of catalytic systems and solvent-free conditions, are being explored to address these issues.

In conclusion, the compound 2-4-(diethylamino)-2-hydroxyphenyl-2-methylpropanenitrile (CAS: 2229531-17-1) continues to be a subject of active research across multiple disciplines. Its versatility as a chemical building block and its emerging biological activities make it a valuable target for further investigation. Future studies are expected to delve deeper into its mechanistic pathways and expand its applications in both therapeutic and material science domains.